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Compound of Interest

Compound Name: Amoxycillin (sodium)

Cat. No.: B13391290 Get Quote

Introduction

Amoxicillin is a broad-spectrum, β-lactam antibiotic widely used in research to study bacterial

infections and antimicrobial resistance.[1][2] It functions by inhibiting the synthesis of the

bacterial cell wall.[3] Specifically, amoxicillin binds to penicillin-binding proteins (PBPs), which

are essential enzymes for the final step of peptidoglycan synthesis.[1][4] This inhibition disrupts

the integrity of the cell wall, leading to cell lysis and bacterial death.[2][4] For reproducible and

accurate in vitro experimental results, the correct preparation and storage of amoxicillin sodium

stock solutions are critical, particularly given its inherent instability in aqueous solutions.[5][6]

These notes provide detailed protocols for the preparation, storage, and application of

amoxicillin sodium stock solutions for use in various research assays.

Quantitative Data Summary
The following tables summarize the key quantitative data regarding the solubility and stability of

amoxicillin sodium.

Table 1: Solubility of Amoxicillin Sodium
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Solvent Solubility Reference

Water 78 mg/mL [7]

Dimethyl Sulfoxide (DMSO)
78 mg/mL (use fresh,

anhydrous)
[7]

Ethanol Insoluble [7]

Note: Amoxicillin sodium is described as very soluble in water, while amoxicillin trihydrate is

only slightly soluble.[8][9] Ensure you are using the correct form for your application.

Table 2: Stability and Storage Recommendations for Amoxicillin Sodium Solutions
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Solvent/Condit
ion

Temperature Stability Detail
Recommendati
ons

Reference

Aqueous

Solution (Water)
19.5°C to 0°C

Unstable;

degradation rate

increases with

temperature.

Prepare fresh for

each experiment.
[6]

Normal Saline 0°C

t90 (time to 90%

potency) = 252

hours

For short-term

storage, 0°C in

saline is

preferable to

glucose

solutions.

[5]

5% Glucose

Solution
0°C t90 = 12.5 hours

Avoid using

glucose solutions

as a solvent if

storage is

required.

[5]

Aqueous

Solution (Frozen)
0°C to -20°C

Markedly

unstable;

degradation can

be faster than in

a liquid state at

0°C.

Avoid storage in

this temperature

range.

[6][10]

Aqueous

Solution (Frozen)
≤ -30°C t90 = 13 days

If freezing an

aqueous solution

is necessary,

store below

-30°C.

[6][10]

DMSO Solution -20°C
Stable for up to 1

month.

Aliquot to

prevent freeze-

thaw cycles.

[7]

DMSO Solution -80°C Stable for 6

months to 1 year.

Preferred

method for long-

term storage.

[7][11]
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Aliquot to

prevent freeze-

thaw cycles.

Experimental Protocols
Protocol 1: Preparation of Aqueous Amoxicillin Sodium Stock Solution (for Immediate Use)

This protocol is suitable for experiments where the stock solution will be used on the same day

it is prepared.

Materials:

Amoxicillin Sodium powder

Sterile, nuclease-free water or sterile Phosphate-Buffered Saline (PBS)

Sterile conical tubes (e.g., 15 mL or 50 mL)

Analytical balance

Vortex mixer

Sterile syringe filters (0.22 µm pore size)

Procedure:

Weighing: In a sterile environment (e.g., a biological safety cabinet), accurately weigh the

desired amount of amoxicillin sodium powder and place it into a sterile conical tube.

Dissolution: Add the required volume of sterile water or PBS to the tube to achieve the target

concentration (e.g., 10 mg/mL).

Mixing: Close the tube securely and vortex at medium speed until the powder is completely

dissolved. The solution should be clear.

Sterilization: To ensure sterility for cell culture or microbiology assays, draw the solution into

a sterile syringe and pass it through a 0.22 µm syringe filter into a new sterile tube.
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Usage: Use the freshly prepared solution immediately. Do not store aqueous solutions at 4°C

or -20°C for extended periods due to significant degradation.[6][10]

Protocol 2: Preparation of DMSO Amoxicillin Sodium Stock Solution (for Long-Term Storage)

This protocol is recommended for creating a concentrated stock that can be stored for an

extended period.

Materials:

Amoxicillin Sodium powder

Anhydrous (molecular biology grade) Dimethyl Sulfoxide (DMSO)

Sterile conical tubes

Analytical balance

Vortex mixer

Sterile, nuclease-free microcentrifuge tubes for aliquots

Procedure:

Weighing: Accurately weigh the desired amount of amoxicillin sodium powder and place it

into a sterile conical tube.

Dissolution: Add the required volume of anhydrous DMSO to achieve a high concentration

(e.g., 50-78 mg/mL). Note: Moisture-absorbing DMSO can reduce solubility.[7]

Mixing: Vortex thoroughly until the powder is fully dissolved. Gentle warming or sonication

can be used to aid dissolution if necessary.

Aliquoting: Dispense the stock solution into small, single-use volumes in sterile

microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw cycles which can

degrade the compound.[11]
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Storage: Store the aliquots protected from light at -80°C for long-term stability (up to 1 year)

or at -20°C for shorter periods (up to 1 month).[7]

Usage: When needed, thaw a single aliquot. Further dilute the stock solution in the

appropriate aqueous buffer or culture medium to the final working concentration immediately

before use.

Protocol 3: Example Application - Minimum Inhibitory Concentration (MIC) Broth Microdilution

Assay

This protocol describes how to use a prepared amoxicillin sodium stock solution to determine

the MIC against a bacterial strain.

Materials:

Prepared Amoxicillin Sodium stock solution (from Protocol 1 or 2)

Sterile 96-well flat-bottom microtiter plate

Bacterial culture in the logarithmic growth phase

Appropriate sterile bacterial growth medium (e.g., Mueller-Hinton Broth)

Spectrophotometer

Multichannel pipette

Procedure:

Bacterial Inoculum Preparation: Dilute the log-phase bacterial culture in fresh broth to a

standardized concentration (e.g., 5 x 10^5 CFU/mL), following standard microbiology

guidelines (e.g., CLSI).

Stock Dilution: Prepare an intermediate dilution of the amoxicillin stock solution in the growth

medium. For example, if your highest desired concentration is 128 µg/mL, and the final

volume in the well is 100 µL after adding bacteria, you would prepare a 256 µg/mL solution.

Serial Dilution:
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Add 100 µL of sterile broth to wells 2 through 12 of a microtiter plate row.

Add 200 µL of the intermediate amoxicillin dilution (e.g., 256 µg/mL) to well 1.

Transfer 100 µL from well 1 to well 2, mixing thoroughly. This creates a 2-fold serial

dilution.

Repeat this transfer from well 2 to well 3, and so on, up to well 10. Discard 100 µL from

well 10.

Well 11 serves as the growth control (no antibiotic). Well 12 serves as the sterility control

(broth only).

Inoculation: Add 100 µL of the prepared bacterial inoculum to wells 1 through 11. The final

volume in each well will be 200 µL, and the antibiotic concentrations will be halved.

Incubation: Cover the plate and incubate at the optimal temperature for the bacterium (e.g.,

37°C) for 18-24 hours.

Result Determination: The MIC is the lowest concentration of amoxicillin that completely

inhibits visible bacterial growth. This can be assessed visually or by measuring the optical

density (OD) with a plate reader.
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Caption: Workflow for preparing amoxicillin sodium stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13391290#amoxycillin-sodium-stock-solution-
preparation-for-in-vitro-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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